Cas no 2126160-65-2 (4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 2126160-65-2
• MF: C₁₆H₁₉NO₆
• MW: 321.32516503334
• CID: 4639028
• Update Time: 2025-06-13

4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid

• Inchi： 1S/C16H19NO6/c18-14(19)13-11-23-16(6-8-21-9-7-16)17(13)15(20)22-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,18,19)
• InChI Key： NEMJYOYNAACYIT-UHFFFAOYSA-N
• SMILES： O1C2(CCOCC2)N(C(OCC2=CC=CC=C2)=O)C(C(O)=O)C1

Additional information on 4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2126160-65-2)

4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 2126160-65-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic derivative features a benzyloxycarbonyl (Cbz) protecting group, which is widely utilized in peptide synthesis and drug development. The compound's 1,8-dioxa-4-azaspiro[4.5]decane core offers a rigid framework, making it valuable for designing novel bioactive molecules with enhanced stability and specificity.

In recent years, the demand for spirocyclic compounds like 4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid has surged due to their applications in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a building block for protease inhibitors and neurological therapeutics. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of targeted drug candidates with improved pharmacokinetic properties.

The synthesis of CAS No. 2126160-65-2 involves multi-step organic reactions, including protection-deprotection strategies and spirocyclization. Its Cbz group is easily removable under mild conditions, making it a versatile intermediate in peptide synthesis. Additionally, the compound's spirocyclic scaffold contributes to its metabolic stability, a critical factor in the development of orally bioavailable drugs.

From an industrial perspective, 4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid is increasingly sought after for its role in high-throughput screening and combinatorial chemistry. Its unique structure aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct larger, more complex drug candidates. This approach has gained traction in addressing drug-resistant infections and chronic diseases, topics that dominate current scientific discourse.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many traditional intermediates, CAS No. 2126160-65-2 is designed to minimize hazardous byproducts, aligning with the green chemistry movement. This makes it an attractive option for sustainable pharmaceutical manufacturing, a key focus for companies aiming to reduce their carbon footprint.

In summary, 4-[(benzyloxy)carbonyl]-1,8-dioxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a cutting-edge tool in modern chemistry. Its multifunctional spirocyclic architecture, combined with its Cbz-protected amine, positions it as a valuable asset for researchers tackling challenges in drug development, bioconjugation, and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and therapeutic innovation.